Cas no 1384265-39-7 (1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride)

• Product Name: 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride
• CAS No: 1384265-39-7
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• CID: 5058746
• Update Time: 2025-05-24

1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride
• 1-(6-METHYLPYRIDIN-2-YL)CYCLOPROPANAMINE 2HCL

• Inchi： 1S/C9H12N2.2ClH/c1-7-3-2-4-8(11-7)9(10)5-6-9;;/h2-4H,5-6,10H2,1H3;2*1H
• InChI Key： SNAAUQRRODPERP-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2C=CC=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 38.9

Additional information on 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride

Professional Introduction to 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride (CAS No. 1384265-39-7)

1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride, a compound with the CAS number 1384265-39-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropane ring fused with a pyridine moiety, along with a methyl substituent, endows it with distinct chemical properties that make it a promising candidate for further investigation.

The cyclopropane ring is a key structural feature of this molecule, known for its high reactivity and ability to influence the overall pharmacokinetic profile of the compound. In contrast, the 6-methylpyridin-2-yl group introduces a certain level of electronic and steric modulation, which can significantly affect the compound's interaction with biological targets. These structural elements combined make 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride an intriguing subject for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The pyridine ring in this molecule is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Pyridine derivatives have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The incorporation of a methyl group at the 6-position of the pyridine ring further enhances its potential as a pharmacophore, providing additional opportunities for fine-tuning the compound's biological activity.

The dihydrochloride salt form of 1-(6-Methylpyridin-2-yl)cyclopropanamine is particularly interesting from a formulation perspective. Salting helps to improve the solubility and stability of the compound, which are critical factors in drug development. Enhanced solubility can lead to better bioavailability and more efficient delivery systems, while improved stability ensures that the compound remains effective over time. These properties make it an attractive candidate for further development into a pharmaceutical product.

In terms of biological activity, preliminary studies suggest that 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known bioactive pyridine derivatives suggests potential interactions with enzymes and receptors involved in pain modulation, neurodegeneration, and inflammation. However, more comprehensive research is needed to fully elucidate its mechanism of action and therapeutic potential.

The cyclopropane moiety in this compound is particularly noteworthy for its unique chemical reactivity. Cyclopropanes are known for their strained three-membered rings, which can undergo ring-opening reactions under certain conditions. This reactivity can be exploited to develop novel chemical probes or intermediates for drug synthesis. Additionally, the strain energy stored within the cyclopropane ring can be converted into other forms of energy upon reaction, making it a valuable tool in synthetic organic chemistry.

From a synthetic chemistry perspective, 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride offers several interesting challenges and opportunities. The synthesis of complex heterocyclic compounds like this one requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before, but optimizing reaction conditions remains crucial for achieving scalable production.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride represent the kind of innovative molecules that could lead to breakthrough treatments for various diseases. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with specific targets.

In conclusion, 1-(6-Methylpyridin-2-yl)cyclopropanamine dihydrochloride (CAS No. 1384265-39-7) is a promising compound with unique structural features and potential applications in medicinal chemistry. Its combination of a cyclopropane ring and pyridine moiety makes it an intriguing candidate for further investigation into its biological activity and therapeutic potential. As research continues to uncover new ways to leverage such compounds, they are likely to play an increasingly important role in the development of next-generation pharmaceuticals.